4-(Trifluoromethyl)phenol

Description

4-(Trifluoromethyl)phenol, also known as p-trifluoromethylphenol, is a chemical compound with the molecular formula $C_7H_5F_3O$ and a molecular weight of 162.11 g/mol . It appears as crystals in physical form and has a melting point range of 40.0°C to 46.0°C . The boiling point is between 71.5°C and 72.0°C at 8.0 mmHg, and the flash point is 83°C . 4-(Trifluoromethyl)phenol is a synthesis reagent . It is used in the synthesis of polymers and monomers .

This compound functions as a building block in organic synthesis and participates in reactions such as nucleophilic and electrophilic aromatic substitution, as well as transition metal-catalyzed cross-coupling reactions . It is utilized in the synthesis of agrochemicals and materials with specific properties, serving as an intermediate in the preparation of complex organic compounds . 4-(Trifluoromethyl)phenol is also associated with certain hazards, including being a flammable solid and an irritant . Appropriate safety measures, including personal protective equipment, should be taken when handling it .

A similar compound is 4-Fluoro-3-(trifluoromethyl)phenol, which has a molecular formula of $C_7H_4F_4O$ and a molecular weight of 180.1 .

• CAS No.: 402-45-9
• Product Name: 4-(Trifluoromethyl)phenol
• Molecular Formula: C7H5F3O
• Molecular Weight: 162.11 g/mol
• IUPAC Name: 4-(trifluoromethyl)phenol
• Standard InChI: InChI=1S/C7H5F3O/c8-7(9,10)5-1-3-6(11)4-2-5/h1-4,11H
• Standard InChIKey: BAYGVMXZJBFEMB-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(F)(F)F)O
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)O
• Purity: > 95%
• Synonyms: 4-(Trifluoromethyl)phenol; α,α,α-Trifluoro-p-cresol; 4-(Trifluoromethyl)phenol; 4-Hydroxybenzotrifluoride; NSC 88303; p-Hydroxybenzotrifluoride; p-Trifluoromethylphenol; α,α,α-Trifluoro-4-cresol; α,α,α-Trifluoro-p-cresol
• PubChem Compound: 67874
• Last Modified: Aug 15 2023